Cas no 887582-30-1 ()

• CAS No: 887582-30-1
• MF: C₆H₄Cl₂N₂
• MW: 175.015358924866
• CID: 6711330
• PubChem ID: 29921770

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C6H4Cl2N2/c7-4-1-2-6(10-9)5(8)3-4/h1-3,9H/b10-9+
• InChI Key： QNXHDUOBEIHJOG-MDZDMXLPSA-N
• SMILES： ClC1C=C(C=CC=1/N=N/[H])Cl

Computed Properties

• Exact Mass: 173.9751535g/mol
• Monoisotopic Mass: 173.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 36.2Ų